(Z)-6-hydroxy-2-(3-methoxybenzylidene)-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-hydroxy-2-[(3-methoxyphenyl)methylidene]-7-[(4-methylpiperazin-1-yl)methyl]-1-benzofuran-3-one
• InChI: InChI=1S/C22H24N2O4/c1-23-8-10-24(11-9-23)14-18-19(25)7-6-17-21(26)20(28-22(17)18)13-15-4-3-5-16(12-15)27-2/h3-7,12-13,25H,8-11,14H2,1-2H3/b20-13-
• InChI Key: AFDBINWOZFXCMV-MOSHPQCFSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=C(C=CC3=C2OC(=CC4=CC(=CC=C4)OC)C3=O)O
• Isomeric SMILES: CN1CCN(CC1)CC2=C(C=CC3=C2O/C(=C\C4=CC(=CC=C4)OC)/C3=O)O
• Molecular Formula: C22H24N2O4
• Molecular Weight: 380.4 g/mol

Description

(Z)-6-hydroxy-2-(3-methoxybenzylidene)-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C22H24N2O4 and its molecular weight is 380.444. The purity is usually 95%.
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Scientific Research Applications

Scientific Research Applications

• Chemical Analysis and Metabolism Studies : Research on similar complex chemical compounds often involves identifying their metabolites in biological specimens. For example, studies have identified urinary metabolites of various compounds, elucidating their metabolic pathways and potential impacts on health (Kavanagh et al., 2012). Such research is crucial for understanding the biotransformation and elimination processes of new chemical entities.

• Exposure and Health Risk Assessment : Studies on the occurrence and dietary exposure to certain chemicals, like parabens in foodstuffs, contribute to understanding human exposure levels and potential health risks. This research helps in assessing the safety profiles of chemicals used in consumer products (Liao et al., 2013).

• Pharmacological Effects and Toxicology : Investigations into the physiological and subjective effects of compounds on humans are essential for drug development and safety evaluation. For example, studies on benzylpiperazine (BZP) have explored its stimulant effects and potential for causing adverse reactions, informing regulatory decisions and clinical guidelines (Lin et al., 2009).

• Environmental and Public Health : Research on the presence of chemicals in indoor dust and their potential for human exposure through ingestion provides valuable data for environmental health studies. Such studies can inform strategies for reducing exposure to potentially harmful chemicals in the environment (Wang et al., 2012).